molecular formula C6H15ClN2O B025888 2-Amino-N,N-diethylacetamide hydrochloride CAS No. 108723-79-1

2-Amino-N,N-diethylacetamide hydrochloride

Cat. No.: B025888
CAS No.: 108723-79-1
M. Wt: 166.65 g/mol
InChI Key: RKWHGMGYRWKDSF-UHFFFAOYSA-N
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Description

2-Amino-N,N-diethylacetamide hydrochloride is a useful research compound. Its molecular formula is C6H15ClN2O and its molecular weight is 166.65 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 126588. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Disinfection By-products in Water Treatment

Research on nitrogenous disinfection by-products (N-DBPs), such as haloacetamides, highlights concerns due to their high genotoxicity and cytotoxicity compared with regulated disinfection by-products. The occurrence of N-DBPs is likely to increase with the impact of wastewater and algae on water sources. A shift from chlorination to chloramination, aimed at reducing trihalomethanes (THMs) and haloacetic acids (HAAs), can also increase certain N-DBPs. Studies suggest that water treatment processes' impact on N-DBP formation is complex, with biofiltration before disinfection being notably effective at removing cyanogen halide precursors (Bond et al., 2011). Further research into precursors of N-DBPs from model precursors has been conducted to assess N-DBP formation attributable to known precursors, revealing that known precursors, mainly free amino acids, are insufficient to account for observed concentrations of certain N-DBP groups (Bond et al., 2012).

Potential for Ketamine's Antidepressant Action

A consensus statement on the use of ketamine in mood disorder treatment emphasizes ketamine hydrochloride's rapid and robust antidepressant effects in treatment-resistant cases. Despite limitations in data on long-term efficacy and safety, ketamine's off-label use for psychiatric disorders suggests potential areas for research into related compounds (Sanacora et al., 2017).

Chromatography and Compound Separation

In the context of chromatographic separation, research into hydrophilic interaction chromatography (HILIC) as an alternative for separating polar, weakly acidic, or basic samples indicates the method's utility in analyzing compounds similar to 2-Amino-N,N-diethylacetamide hydrochloride. HILIC is characterized by its use of polar columns in aqueous-organic mobile phases rich in organic solvents, highlighting a technique potentially relevant for the analysis of such compounds (Jandera, 2011).

Antitumor Efficacy and Immunomodulation

FTY720, a compound approved for multiple sclerosis treatment, has shown antitumor efficacy in several cancer models. Its action, both through sphingosine-1-phosphate receptors (S1PRs) and S1PR-independent mechanisms, suggests a broader applicability of similar compounds in cancer therapy and immunomodulation. This indicates potential research avenues for compounds like this compound in similar contexts (Zhang et al., 2013).

Safety and Hazards

This compound is considered hazardous. It is harmful if swallowed, suspected of causing genetic defects, and may cause damage to organs through prolonged or repeated exposure .

Properties

IUPAC Name

2-amino-N,N-diethylacetamide;hydrochloride
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InChI

InChI=1S/C6H14N2O.ClH/c1-3-8(4-2)6(9)5-7;/h3-5,7H2,1-2H3;1H
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InChI Key

RKWHGMGYRWKDSF-UHFFFAOYSA-N
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Canonical SMILES

CCN(CC)C(=O)CN.Cl
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Molecular Formula

C6H15ClN2O
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DSSTOX Substance ID

DTXSID20590438
Record name N,N-Diethylglycinamide--hydrogen chloride (1/1)
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Molecular Weight

166.65 g/mol
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CAS No.

108723-79-1
Record name N,N-Diethylglycinamide--hydrogen chloride (1/1)
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